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Compound of Interest

Compound Name: Pevikon

Cat. No.: B1216278

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical composition of Pevikon C-
870, a commercial polymer. The information is presented to meet the needs of researchers and
scientists in understanding the fundamental properties of this material.

Core Chemical Composition

Pevikon C-870 is the trade name for a copolymer primarily composed of vinyl chloride and
vinyl acetate.[1] It is identified by the Chemical Abstracts Service (CAS) number 9003-22-9.[1]
This places it in the category of vinyl resins, a widely used class of thermoplastics.

The polymer chain consists of repeating monomer units of vinyl chloride and vinyl acetate,
arranged in a random sequence. The inclusion of vinyl acetate as a comonomer modifies the
properties of the polymer compared to a pure polyvinyl chloride (PVC) homopolymer, typically
increasing flexibility and improving solubility in certain solvents.

While a specific datasheet for Pevikon C-870 from the manufacturer, INOVYN, is not publicly
available, data for a representative vinyl chloride/vinyl acetate copolymer with the same CAS
number provides the following quantitative composition:
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Component Percentage by Weight
Vinyl Chloride ~88%
Vinyl Acetate ~12%

Note: This data is based on a technical datasheet for a generic vinyl chloride/vinyl acetate
copolymer with CAS number 9003-22-9 and should be considered representative of Pevikon
C-870.

The general chemical structure can be represented as a random copolymer of the two
monomer units.

Inapplicability of Biological Frameworks

It is crucial to note for the target audience that concepts such as signaling pathways and drug
development experimental protocols are not applicable to Pevikon C-870. This material is a
synthetic, inert polymer designed for material applications and does not possess biological
activity or interact with physiological signaling cascades.

Physicochemical Characterization and Analytical
Protocols

The characterization of Pevikon C-870 relies on standard analytical techniques for polymers to
determine its structure, composition, molecular weight, and thermal properties. The following
outlines typical experimental methodologies used for such materials.

Compositional Analysis

Protocol:

o Fourier-Transform Infrared Spectroscopy (FTIR): To confirm the presence of functional
groups corresponding to both vinyl chloride (C-Cl stretching) and vinyl acetate (C=0 and C-
O stretching). A thin film of the polymer is cast from a suitable solvent (e.qg., tetrahydrofuran)
onto a salt plate (e.g., KBr) and the infrared spectrum is recorded.
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» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy can be
used to determine the precise ratio of the two monomer units in the copolymer chain. The
polymer is dissolved in a deuterated solvent (e.g., CDCIs), and the spectrum is acquired. The
relative integrals of the proton or carbon signals unique to each monomer are used to
calculate the compositional ratio.

Molecular Weight Determination

Protocol:

o Gel Permeation Chromatography (GPC): This is the standard method for determining the
molecular weight distribution (including number average molecular weight, Mn, weight
average molecular weight, Mw, and polydispersity index, PDI) of polymers. A solution of the
polymer in a suitable solvent (e.g., THF) is passed through a column packed with porous gel.
The elution time is inversely proportional to the hydrodynamic volume of the polymer chains,
allowing for the determination of the molecular weight distribution relative to known
standards (e.g., polystyrene).

Thermal Properties Analysis

Protocol:

 Differential Scanning Calorimetry (DSC): To determine the glass transition temperature (Tg),
a key characteristic of amorphous polymers. A small sample of the polymer is heated at a
controlled rate in a DSC instrument, and the change in heat flow is measured. The Tg is
observed as a step change in the baseline of the thermogram.

o Thermogravimetric Analysis (TGA): To assess the thermal stability and decomposition profile
of the polymer. A sample is heated in a controlled atmosphere (e.g., nitrogen or air), and its
weight loss is monitored as a function of temperature. This provides information on the onset
of degradation and the presence of any volatile components.

Visualizations

The following diagrams illustrate the conceptual structure of Pevikon C-870 and a typical
analytical workflow for its characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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